![molecular formula C9H10Cl2N2O2S B5055880 5-(5,5-dichloro-4-penten-1-yl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B5055880.png)
5-(5,5-dichloro-4-penten-1-yl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(5,5-dichloro-4-penten-1-yl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as DCP-LA and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of DCP-LA is not fully understood, but it is believed to involve the modulation of various signaling pathways. DCP-LA has been shown to activate the PI3K/Akt pathway, which is involved in cell survival and growth. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
DCP-LA has been found to have various biochemical and physiological effects. It has been shown to increase the levels of antioxidants such as glutathione and superoxide dismutase. It has also been found to decrease the levels of reactive oxygen species and nitric oxide. Additionally, DCP-LA has been shown to improve mitochondrial function and energy metabolism.
Advantages and Limitations for Lab Experiments
DCP-LA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It is also stable and can be stored for long periods of time. However, DCP-LA has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, it has low bioavailability, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for the study of DCP-LA. One direction is to further investigate its neuroprotective effects and potential applications in the treatment of neurological disorders such as stroke and traumatic brain injury. Another direction is to study its anti-inflammatory effects and potential applications in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, further research is needed to explore its anti-cancer effects and potential applications in cancer therapy.
Synthesis Methods
DCP-LA can be synthesized through a multistep process starting from 2,4-dichlorophenylacetic acid. The synthesis involves the use of reagents such as thionyl chloride, triethylamine, and potassium carbonate. The final step involves the reaction of the intermediate compound with pent-4-en-1-ol under basic conditions to yield DCP-LA.
Scientific Research Applications
DCP-LA has been studied for its potential applications in various fields such as neuroprotection, anti-inflammatory, and anti-cancer. Studies have shown that DCP-LA has neuroprotective effects in animal models of cerebral ischemia and traumatic brain injury. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, DCP-LA has been found to have anti-cancer effects by inducing apoptosis in cancer cells.
Properties
IUPAC Name |
5-(5,5-dichloropent-4-enyl)-2-sulfanylidene-1,3-diazinane-4,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Cl2N2O2S/c10-6(11)4-2-1-3-5-7(14)12-9(16)13-8(5)15/h4-5H,1-3H2,(H2,12,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLJIDDWXPYAYET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC=C(Cl)Cl)CC1C(=O)NC(=S)NC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.